8-Bromochroman-4-carboxylic acid

• Molecular Formula: C10H9BrO3
• Molecular Weight: 257.08 g/mol
• IUPAC Name: 8-bromo-3,4-dihydro-2H-chromene-4-carboxylic acid
• InChI: InChI=1S/C10H9BrO3/c11-8-3-1-2-6-7(10(12)13)4-5-14-9(6)8/h1-3,7H,4-5H2,(H,12,13)
• InChI Key: KGTJIAVKBYTUQV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C1C(=O)O)C=CC=C2Br

Description

8-Bromochroman-4-carboxylic acid is a useful research compound. Its molecular formula is C10H9BrO3 and its molecular weight is 257.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 8-bromo-4-(trimethylsilyl)-3,4-dihydro-2H-chromene-4-carbonitrile (9.6 g, 29.45 mmol) in a mixture of conc. HCl/HOAc (50 mL/40 mL) was added SnCl2.H2O (26.57 g, 117.8 mmol) and the miture was refluxed for 48 hours. The reaction solution was concentrated and the residue was partitioned between water and EtOAc. The combined organic layers were washed with brine, dried over anhydrous Na2SO4 and concentrated to afford 8-bromo-3,4-dihydro-2H-chromene-4-carboxylic acid. 1H-NMR (300 MHz, CDCl3) δ ppm 7.15˜7.46 (m, 2H), 6.75˜6.92 (m, 1H), 4.24˜4.4 (m, 2H), 3.78˜3.84 (m, 1H), 2.1˜2.39 (m, 2H).